Cas no 2138518-38-2 ((1-cyclopropyl-4-methoxypiperidin-4-yl)methanol)

• Product Name: (1-cyclopropyl-4-methoxypiperidin-4-yl)methanol
• CAS No: 2138518-38-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5921722
• PubChem ID: 165490005
• Update Time: 2025-05-20

(1-cyclopropyl-4-methoxypiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-cyclopropyl-4-methoxypiperidin-4-yl)methanol
• EN300-1143580
• 2138518-38-2

• Inchi： 1S/C10H19NO2/c1-13-10(8-12)4-6-11(7-5-10)9-2-3-9/h9,12H,2-8H2,1H3
• InChI Key： YQJZVCNPGQDGQY-UHFFFAOYSA-N
• SMILES： O(C)C1(CO)CCN(CC1)C1CC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.7Ų

Additional information on (1-cyclopropyl-4-methoxypiperidin-4-yl)methanol

Chemical Profile of (1-cyclopropyl-4-methoxypiperidin-4-yl)methanol (CAS No. 2138518-38-2)

The compound (1-cyclopropyl-4-methoxypiperidin-4-yl)methanol, identified by its CAS number 2138518-38-2, is a significant molecule in the field of pharmaceutical chemistry. This piperidine derivative exhibits a unique structural configuration that has garnered interest for its potential applications in drug discovery and development. The presence of both cyclopropyl and methoxy substituents on the piperidine ring imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing emphasis on the exploration of novel heterocyclic compounds due to their diverse biological activities. Piperidine derivatives, in particular, have shown promise as pharmacophores in the development of central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The specific arrangement of atoms in (1-cyclopropyl-4-methoxypiperidin-4-yl)methanol contributes to its potential as a building block for synthesizing more complex and bioactive molecules.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications at multiple positions. This flexibility is particularly advantageous in the context of structure-activity relationship (SAR) studies, where subtle changes in the molecular framework can significantly alter biological potency and selectivity. Researchers have leveraged this property to design derivatives with enhanced pharmacokinetic profiles and reduced side effects.

The methoxy group at the 4-position of the piperidine ring plays a crucial role in modulating the compound's interactions with biological targets. Methoxy-substituted piperidines are known to exhibit favorable properties such as improved solubility and metabolic stability, which are essential for drug candidates. Additionally, the cyclopropyl moiety introduces steric hindrance, which can be exploited to enhance binding affinity to specific receptors or enzymes.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like (1-cyclopropyl-4-methoxypiperidin-4-yl)methanol. Molecular docking simulations and virtual screening techniques have been employed to identify promising scaffolds based on their predicted interactions with biological targets. These computational methods have accelerated the drug discovery process by allowing researchers to prioritize compounds with high binding affinities and favorableADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles.

In vitro studies have begun to unravel the pharmacological potential of (1-cyclopropyl-4-methoxypiperidin-4-yl)methanol. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. For instance, its structural features are reminiscent of known active ingredients in drugs used to treat conditions such as depression and epilepsy. Further research is needed to fully elucidate its mechanism of action and therapeutic relevance.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the piperidine core efficiently. These synthetic strategies not only ensure high yields but also allow for easy functionalization at various positions, facilitating the generation of a library of derivatives for downstream pharmacological evaluation.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. The versatility of (1-cyclopropyl-4-methoxypiperidin-4-yl)methanol makes it a promising candidate for addressing unmet medical needs. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, immunology, and infectious diseases. Continued investigation into this compound will likely yield insights that drive the next generation of pharmaceutical breakthroughs.